5-({5-[(4-Chlorophenyl)methyl]-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}amino)-2-hydroxybenzoic acid

• IUPAC Name: 5-[[5-[(4-chlorophenyl)methyl]-4-methyl-6-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C19H16ClN3O4/c1-10-14(8-11-2-4-12(20)5-3-11)17(25)23-19(21-10)22-13-6-7-16(24)15(9-13)18(26)27/h2-7,9,24H,8H2,1H3,(H,26,27)(H2,21,22,23,25)
• InChI Key: NIYMSKKRKVIPQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)NC2=CC(=C(C=C2)O)C(=O)O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O4
• Molecular Weight: 385.8 g/mol

Description

5-({5-[(4-Chlorophenyl)methyl]-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}amino)-2-hydroxybenzoic acid , also known by its systematic name, is a synthetic compound with the following chemical formula: C15H11ClN2O3S . It belongs to the class of thienopyrimidine derivatives.

Scientific Research Applications

Synthesis of Heterocycles

The reaction of certain perchlorate compounds with active methylenes leads to the formation of various heterocycles, including pyrimidinone and thiazole derivatives. This synthesis route could potentially apply to similar compounds, indicating a method for developing diverse chemical entities with varied biological activities (Shibuya, 1984).

Antimicrobial Agents

Compounds derived from 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole have been explored for their antimicrobial properties. The synthesis of formazans from a Mannich base of this compound showed moderate activity against various bacterial and fungal strains. This highlights the potential of structurally similar compounds in developing new antimicrobial agents (Sah et al., 2014).

Antioxidant Ability

The synthesis of derivatives containing specific structural motifs, such as 1,3,4-oxadiazoles with antioxidant properties, suggests the utility of complex compounds in scavenging free radicals and acting as potential antioxidants. This property is significant for compounds aimed at mitigating oxidative stress-related diseases (Ali, 2015).

Anticancer and Antimicrobial Activity

Novel pyrazole derivatives, including those with triazolyl-benzimidazole moieties, have been synthesized and evaluated for their antimicrobial and anticancer activities. These compounds, through their structural complexity, have shown promising results against various cancer cell lines and microbial strains, indicating the potential research applications of similar compounds in therapeutic agent development (Hafez et al., 2016).

Crystal Structures and Intermolecular Interactions

The study of crystal structures and intermolecular interactions of compounds with similar chemical frameworks provides insights into their stability, reactivity, and potential for forming complexes with other molecules. Such investigations are crucial for the development of drugs and materials with desired physical and chemical properties (Karayel et al., 2015).

Future Directions

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